Cas no 531508-11-9 (tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate)

• Product Name: tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate
• CAS No: 531508-11-9
• MF: C₁₇H₂₄O₂
• CID: 1580906
• PubChem ID: 101038791
• Update Time: 2025-06-09

tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethylester, (2E)-
• 2-Propenoic acid, 3-[4-(1,1-dimethylethyl)phenyl]-, 1,1-dimethylethyl ester, (2E)-
• tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate

Introduction to Tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate (CAS No. 531508-11-9)

Tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate, identified by its CAS number 531508-11-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of esters, characterized by its unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate consists of a phenyl ring substituted with a tert-butyl group at the para position, connected to a prop-2-enoate moiety. This configuration imparts distinct electronic and steric properties to the molecule, which are crucial for its interactions with biological targets. The presence of the double bond in the enoate group enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of this compound. Its structural features suggest that it may exhibit properties such as anti-inflammatory, antioxidant, and even anticancer effects. Several preliminary studies have highlighted its ability to modulate key biological pathways by interacting with specific enzymes and receptors. For instance, research indicates that derivatives of this compound may inhibit the activity of cyclooxygenase enzymes, which are pivotal in the production of prostaglandins involved in inflammation.

The synthesis of tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate involves a series of well-established organic reactions, including esterification and alkylation processes. The use of advanced synthetic techniques has enabled researchers to optimize yield and purity, making it more accessible for large-scale applications. The compound's stability under various conditions further enhances its utility in both laboratory settings and industrial processes.

One of the most compelling aspects of this compound is its potential role in drug discovery. The phenyl ring and its substituents provide a scaffold that can be modified to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This flexibility has led to several innovative approaches in designing novel molecules with enhanced therapeutic efficacy. For example, computational modeling studies have predicted that slight modifications to the tert-butyl group could significantly alter the compound's binding affinity to target proteins.

Additionally, the environmental impact of using tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate has been a point of interest. Studies have demonstrated that this compound is biodegradable and does not accumulate in environmental matrices, suggesting low toxicity to ecosystems. This characteristic is particularly important in pharmaceutical applications where environmental sustainability is a key consideration.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Potential uses include agrochemicals, where its structural properties could contribute to the development of novel pesticides with improved efficacy and reduced environmental impact. Furthermore, its role as a building block in organic synthesis may lead to new materials with unique properties.

In conclusion, tert-butyl (2E)-3-(4-tert-butylphenyl)prop-2-enoate (CAS No. 531508-11-9) represents a significant advancement in chemical research with far-reaching implications for medicine and industry. Its unique structure, coupled with its promising biological activities, positions it as a cornerstone compound for future innovations. As research continues to uncover new possibilities, this molecule is poised to play an increasingly vital role in shaping the future of chemical and pharmaceutical sciences.